Cas no 1864058-72-9 (1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride)

• Product Name: 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride
• CAS No: 1864058-72-9
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• MDL: MFCD28126615
• CID: 5044565
• PubChem ID: 86263112
• Update Time: 2025-06-08

1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methanamine hydrochloride
• oxan-4-yl(pyridin-3-yl)methanamine;hydrochloride
• 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride

• MDL： MFCD28126615
• Inchi： 1S/C11H16N2O.ClH/c12-11(9-3-6-14-7-4-9)10-2-1-5-13-8-10;/h1-2,5,8-9,11H,3-4,6-7,12H2;1H
• InChI Key： IAHROISYBUZNLG-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(C2C=NC=CC=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Topological Polar Surface Area: 48.1

Additional information on 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride

Introduction to 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride (CAS No. 1864058-72-9)

1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride, identified by its CAS number 1864058-72-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework combining an oxane ring with a pyridine moiety, has garnered attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in therapeutic contexts.

The structural composition of 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride is characterized by its dual functional groups: the oxan-4-yl (tetrahydropyran) ring and the pyridin-3-yl substituent. These features contribute to its distinct chemical properties, including potential interactions with biological targets such as enzymes and receptors. The amine group in the molecule further facilitates hydrogen bonding, which is crucial for molecular recognition in drug design.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both oxygen and nitrogen atoms due to their diverse pharmacological activities. The presence of the oxane ring in 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride imparts flexibility to the molecular structure, while the pyridine moiety serves as a key pharmacophore. Such combinations have been explored in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential role as a scaffold for drug design. The structural motifs present in 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride allow for modifications that can fine-tune its binding affinity and selectivity. Researchers have leveraged similar scaffolds in the past to develop drugs that modulate neurotransmitter systems, highlighting the compound's relevance in central nervous system (CNS) research.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques combined with molecular docking studies have been employed to identify potential lead compounds for further optimization. The unique combination of functional groups in 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride makes it an attractive candidate for these high-throughput screening campaigns.

The synthesis of 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxane ring typically involves cyclization reactions, while the attachment of the pyridine moiety may involve nucleophilic substitution or condensation reactions. The final step involves converting the free amine into its hydrochloride salt to improve stability and handling properties.

In terms of pharmacological activity, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to diseases such as diabetes and cancer. The ability of the pyridine group to interact with heme-containing proteins has also been explored, indicating potential applications in anti-microbial therapies. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The solubility profile of 1-(oxan-4-yl)-1-(pyridin-3-yl)methanamine hydrochloride is another critical factor that influences its suitability for pharmaceutical applications. The hydrochloride salt form enhances water solubility, which is essential for formulation development. This property allows for easier administration via oral or intravenous routes, broadening its potential therapeutic applications.

As interest in targeted therapies grows, compounds like 1-(oxan-4-yl)-1-(pyridin-3-ylmethanamine hydrochloride) are being evaluated for their ability to modulate specific biological pathways. The structural features present in this molecule make it a promising candidate for developing drugs that interact with protein targets involved in signal transduction and gene expression regulation.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, leading to novel treatments for unmet medical needs.

In conclusion, 1-(oxan-4-ylyl)-1-(pyridin]-3-ylmethammine hydrochloride (CAS No. 1864058_72_9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of an oxane ring and pyridine moiety positions it as a valuable scaffold for drug discovery efforts aimed at addressing various diseases.